Cas no 25493-15-6 (1-Iodopropane-2,2-d2)

1-Iodopropane-2,2-d2 Properties

Names and Identifiers

• Propane-2,2-d2, 1-iodo-(8CI,9CI)
• 1-Iod-2,2-dideutero-propan
• 2,2'-Chlormethoxybenzanilid
• 2,2-d(2)-Butyrylchlorid
• 2,2-d2-1-Iodopropane
• 2,2-dideuterio-1-iodo-propane
• 2,2-dideuterio-butyryl chloride
• AC1L85HV
• CBDivE_012869
• CCG-48822
• CHEMBL2204925
• HMS566B14
• Maybridge1_008660
• NSC404943
• Propyljodid-2,2-d2
• STK324839
• 25493-15-6
• D98693
• 1-IODOPROPANE-2,2-D2
• 2,2-dideuterio-1-iodopropane
• +Expand

• InChIKey： PVWOIHVRPOBWPI-CBTSVUPCSA-N
• Inchi： InChI=1S/C3H7I/c1-2-3-4/h2-3H2,1H3/i2D2
• SMILES： ICC(C)([2H])[2H]

Computed Properties

• Exact Mass: 171.972
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.972
• Heavy Atom Count: 4
• Complexity: 7.2
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 0A^2